(2E)-4-oxo-4-{[4-(piperidin-1-ylsulfonyl)phenyl]amino}but-2-enoic acid

• IUPAC Name: (E)-4-oxo-4-(4-piperidin-1-ylsulfonylanilino)but-2-enoic acid
• InChI: InChI=1S/C15H18N2O5S/c18-14(8-9-15(19)20)16-12-4-6-13(7-5-12)23(21,22)17-10-2-1-3-11-17/h4-9H,1-3,10-11H2,(H,16,18)(H,19,20)/b9-8+
• InChI Key: DZZZAXJHZCYLIH-CMDGGOBGSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C=CC(=O)O
• Isomeric SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)/C=C/C(=O)O
• Molecular Formula: C15H18N2O5S
• Molecular Weight: 338.4 g/mol

Description

The compound “(2E)-4-oxo-4-{[4-(piperidin-1-ylsulfonyl)phenyl]amino}but-2-enoic acid” is a complex organic molecule. It contains a piperidine ring, which is a common structure in many pharmaceuticals. Piperidines play a significant role in the pharmaceutical industry and are present in more than twenty classes of pharmaceuticals.

Molecular Structure Analysis

The compound contains a piperidine ring, a sulfonyl group attached to a phenyl ring, and a but-2-enoic acid group. Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms.

Scientific Research Applications

Synthesis and Biological Evaluation

• Synthesis of Derivatives: Research has been conducted on synthesizing derivatives of this compound, particularly focusing on compounds with piperidin-1-ylsulfonyl groups, which are of interest due to their biological activities. For instance, Khalid et al. (2016) synthesized a series of compounds and assessed their inhibitory activities against butyrylcholinesterase (BChE) enzyme (Khalid et al., 2016).

Chemical Synthesis and Methodology

• Large-Scale Chiral Synthesis: Lau et al. (2002) described a large-scale chiral synthesis of protected 2-substituted 4-oxo-piperidine derivatives, showcasing methods for synthesizing related compounds (Lau et al., 2002).
• Synthesis of Hemostatic Compounds: Pulina et al. (2017) synthesized derivatives of 4-aryl-4-oxobut-2-enoic acid and evaluated their effects on blood coagulation, demonstrating the compound's potential in hemostatic applications (Pulina et al., 2017).

Applications in Materials Science

• Luminescent Molecular Crystals: Zhestkij et al. (2021) synthesized (E)-2-((3-(ethoxycarbonyl)-5-methyl-4-phenylthiophen-2-yl)amino)-4-oxo-4-(p-tolyl)but-2-enoic acid, which was used to create organic molecular crystals with stable photoluminescence (Zhestkij et al., 2021).

Spectroscopic Analysis

• Spectroscopic Properties Study: Devi et al. (2020) investigated the spectroscopic properties of a related compound, 5-oxo-1-phenyl-4-(piperidin-1-ylmethyl)pyrrolidine-3-carboxylic acid, using various techniques and quantum chemical methods (Devi et al., 2020).

Future Directions

Piperidine derivatives continue to be an area of interest in pharmaceutical research due to their wide range of biological activities. Future research may focus on developing new synthesis methods and exploring the biological activities of new piperidine derivatives.